Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)
136167-36-7 structure
Product Name:Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
CAS No:136167-36-7
MF:C10H11N3O2
MW:205.213241815567
CID:1244810
Update Time:2024-08-04
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
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- Inchi: 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
- InChI Key: WOHUTBWJOQEMHZ-UHFFFAOYSA-N
- SMILES: C(O)COC1=CC=C(N2C=NC=N2)C=C1
Computed Properties
- Exact Mass: 205.08523
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 418.9±51.0 °C(Predicted)
- PSA: 60.17
- pka: 14.18±0.10(Predicted)
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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